Cas no 2172509-19-0 (1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2172509-19-0
• MF: C₁₂H₁₉F₃N₂
• MW: 248.287873506546
• CID: 6004690
• PubChem ID: 165518471
• Update Time: 2025-10-23

1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• 1'-(2,2,2-trifluoroethyl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• 2172509-19-0
• EN300-1273864

• Inchi： 1S/C12H19F3N2/c13-12(14,15)9-17-5-1-4-11(17)8-16-6-2-10(11)3-7-16/h10H,1-9H2
• InChI Key： RLPDQCLWOFYAQC-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC21CN1CCC2CC1)(F)F

Computed Properties

• Exact Mass: 248.15003310g/mol
• Monoisotopic Mass: 248.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Chemical Profile of 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172509-19-0)

The compound 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172509-19-0) represents a fascinating molecule in the realm of medicinal chemistry, characterized by its intricate spirobicyclic core and azapyrrolidine moiety. This unique structural framework has garnered significant attention due to its potential pharmacological properties and the versatility it offers for further derivatization. The presence of a trifluoroethyl group introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of spirocyclic compounds in medicinal applications. Spirobicyclo[2.2.2]octane scaffolds are particularly intriguing because they can provide rigid molecular architectures that enhance binding affinity and selectivity. The incorporation of an azaspiro unit further diversifies the chemical space, enabling the exploration of novel biological activities. This compound exemplifies how structural complexity can be leveraged to develop molecules with tailored properties.

The pyrrolidine ring in this molecule serves as a key pharmacophore, contributing to its interactions with biological targets. Pyrrolidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders and inflammation. The spirocyclic linkage between the azapyrrolidine and the bicyclic system creates a conformationally constrained environment that may improve pharmacokinetic profiles compared to linear analogs.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery programs. The trifluoroethyl substituent not only enhances lipophilicity but also provides a handle for further functionalization through various synthetic strategies. This flexibility allows medicinal chemists to modify key pharmacophoric elements while maintaining the core spirobicyclic structure. Such modifications are essential for optimizing potency, selectivity, and drug-like properties.

In the context of contemporary research, this compound aligns with the growing interest in structure-based drug design approaches. High-throughput screening and computational modeling have become indispensable tools for identifying promising candidates early in the discovery process. The unique architecture of 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine makes it an attractive candidate for virtual screening campaigns aimed at identifying novel bioactive molecules.

Moreover, the synthesis of such complex molecules has been facilitated by recent innovations in organic chemistry methodologies. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have enabled the construction of intricate spirocycles with high precision and yield. These advances are particularly relevant for accessing enantiomerically pure forms of chiral drugs, which often exhibit superior pharmacological profiles.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its structural features make it a viable candidate for development as a tool compound in biochemical assays or as an intermediate in the synthesis of larger biopolymers. The azapyrrolidine moiety could serve as a recognition element for enzymes or receptors under investigation in various disease models.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 1'-(2,2,2-trifluoroethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine will play an increasingly important role in shaping future drug development strategies. Their unique structural motifs offer opportunities to address unmet medical needs by providing novel chemical entities with optimized pharmacological properties.

In conclusion, this compound represents a significant advancement in medicinal chemistry due to its innovative structure and potential therapeutic applications. The combination of a spirobicyclic core with an azapyrrolidine moiety and a trifluoroethyl substituent creates a versatile platform for further exploration. As research progresses, it is likely that derivatives of this compound will emerge as valuable candidates for preclinical and clinical studies across multiple therapeutic areas.